Cas no 1805482-65-8 (2,4-Bis(trifluoromethyl)-3-methylbenzyl bromide)

• Product Name: 2,4-Bis(trifluoromethyl)-3-methylbenzyl bromide
• CAS No: 1805482-65-8
• MF: C₁₀H₇BrF₆
• MW: 321.057003259659
• CID: 5008723
• Update Time: 2025-08-02

2,4-Bis(trifluoromethyl)-3-methylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-3-methylbenzyl bromide

• Inchi： 1S/C10H7BrF6/c1-5-7(9(12,13)14)3-2-6(4-11)8(5)10(15,16)17/h2-3H,4H2,1H3
• InChI Key： ZTULIVLYUSIOPE-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C(F)(F)F)C(C)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Additional information on 2,4-Bis(trifluoromethyl)-3-methylbenzyl bromide

2,4-Bis(trifluoromethyl)-3-methylbenzyl Bromide: A Comprehensive Overview

2,4-Bis(trifluoromethyl)-3-methylbenzyl bromide, identified by the CAS number 1805482-65-8, is a highly specialized organic compound with significant applications in the field of synthetic chemistry. This compound is characterized by its unique structure, which includes a benzyl group substituted with two trifluoromethyl groups at the 2 and 4 positions and a methyl group at the 3 position. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it valuable in various chemical reactions and industrial processes.

The synthesis of 2,4-Bis(trifluoromethyl)-3-methylbenzyl bromide involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. Recent advancements in synthetic methodologies have enabled more efficient and selective routes for constructing such complex molecules. For instance, researchers have explored the use of transition metal-catalyzed coupling reactions to assemble the benzyl framework with high precision. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process.

The chemical properties of 1805482-65-8 are heavily influenced by its substituents. The trifluoromethyl groups are strong electron-withdrawing groups, which can deactivate the aromatic ring and direct subsequent electrophilic substitutions to specific positions. Meanwhile, the methyl group at the 3 position introduces a slight electron-donating effect, creating a balance that can be exploited in various chemical transformations. This compound is particularly reactive under certain conditions, making it a valuable intermediate in organic synthesis.

In terms of applications, 2,4-Bis(trifluoromethyl)-3-methylbenzyl bromide has found utility in the pharmaceutical industry as a building block for constructing bioactive molecules. Recent studies have highlighted its role in synthesizing compounds with potential anticancer and antimicrobial activities. For example, researchers have utilized this compound as a key intermediate in the synthesis of novel kinase inhibitors, which are critical targets in cancer therapy.

Beyond pharmaceuticals, this compound is also employed in agrochemical research to develop more effective pesticides and herbicides. Its ability to undergo various functional group transformations makes it an ideal candidate for designing molecules with specific biological activities. Furthermore, advancements in computational chemistry have allowed scientists to predict the reactivity and selectivity of this compound in different reaction conditions, facilitating its broader application in chemical research.

The stability and safety profile of 1805482-65-8 are critical considerations for its handling and storage. While it is not classified as a hazardous material under standard conditions, proper precautions should be taken to ensure safe use in laboratory settings. Recent studies have also focused on understanding its environmental impact, particularly its biodegradation pathways and potential toxicity to aquatic organisms.

In conclusion, 2,4-Bis(trifluoromethyl)-3-methylbenzyl bromide (CAS No. 1805482-65-8) stands out as a versatile and valuable compound in modern synthetic chemistry. Its unique structure and reactivity make it an essential tool for advancing research across various industries. As ongoing research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an even greater role in shaping future chemical innovations.